Cas no 65562-51-8 ((5E)-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one
• CAS No: 65562-51-8
• MF: C₁₄H₉NOS₂
• MW: 271.357360601425
• MDL: MFCD04054480
• CID: 962112
• PubChem ID: 1526875
• Update Time: 2025-05-25

(5E)-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-Mercapto-5-(naphthalen-1-ylmethylene)thiazol-4(5H)-one
• (5E)-2-MERCAPTO-5-(1-NAPHTHYLMETHYLENE)-1,3-THIAZOL-4(5H)-ONE
• (5E)-5-(naphthalen-1-ylmethylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• 5-(1-naphthylidene)rhodanine
• 5-naphthalen-1-ylmethylene-2-thioxo-thiazolidin-4-one
• STK441345
• MFCD04054480
• 5-(1-NAPHTHYLMETHYLENE)-2-THIOXO-1,3-THIAZOLIDIN-4-ONE
• (5E)-5-(naphthalen-1-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one
• STK698283
• (5E)-5-(naphthalen-1-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• AKOS000307340
• AKOS000409275
• BBL017140
• 5X-0221
• 65562-51-8
• (5E)-5-[(naphthalen-1-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one

• MDL： MFCD04054480
• Inchi： 1S/C14H9NOS2/c16-13-12(18-14(17)15-13)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H,(H,15,16,17)/b12-8+
• InChI Key： KHWBBJGNDBRXEW-XYOKQWHBSA-N
• SMILES： S1C(NC(/C/1=C\C1=CC=CC2C=CC=CC1=2)=O)=S

Computed Properties

• Exact Mass: 271.01300
• Monoisotopic Mass: 271.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 459.4°C at 760 mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.786
• PSA: 86.49000
• LogP: 3.65740

(5E)-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (5E)-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one

Introduction to (5E)-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one (CAS No. 65562-51-8)

(5E-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one) is a heterocyclic compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural and functional properties. This compound, identified by its CAS number 65562-51-8, belongs to the thiazole family, which is well-documented for its wide-ranging applications in pharmaceuticals, agrochemicals, and material science. The presence of a mercapto group and a naphthylmethylene moiety in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of extensive study.

The molecular structure of (5E-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one) consists of a thiazole ring system connected to a naphthyl group via a methylene bridge. The mercapto (-SH) group at the 2-position of the thiazole ring enhances its nucleophilicity, allowing for various chemical modifications and interactions with biological targets. This structural feature has been exploited in the development of novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in the pharmacological properties of thiazole derivatives. (5E-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one) has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit antimicrobial, anti-inflammatory, and antioxidant activities. These properties are attributed to its ability to interact with cellular targets and disrupt pathological processes at the molecular level.

One of the most compelling aspects of (5E-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one) is its versatility in chemical synthesis. The combination of the mercapto and naphthylmethylene groups provides multiple sites for functionalization, enabling the design of derivatives with tailored properties. This flexibility has allowed researchers to explore diverse structural modifications aimed at enhancing bioavailability, improving target specificity, and reducing toxicity.

The naphthylmethylene moiety in the compound's structure is particularly noteworthy for its ability to participate in π-stacking interactions and other non-covalent binding events. These interactions are crucial for the design of small molecules that can effectively interact with biological macromolecules such as proteins and nucleic acids. Such interactions are often key to the efficacy of therapeutic agents.

Recent advancements in computational chemistry have further facilitated the study of (5E-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one). Molecular modeling techniques have been employed to predict binding affinities and identify potential drug-target interactions. These computational approaches have complemented experimental studies by providing insights into the molecular mechanisms underlying the compound's biological activity.

The synthesis of (5E-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the mercapto group necessitates careful handling to prevent oxidation, while the formation of the naphthylmethylene bridge demands attention to regioselectivity. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating further research and development.

In conclusion, (5E-2-Mercapto-5-(1-naphthylmethylene)-1,3-thiazol-4(5H)-one) represents a promising candidate for therapeutic intervention due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its pharmacological properties and synthetic possibilities. As our understanding of this compound grows, so too does its potential as a scaffold for developing novel drugs targeting various diseases.